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Compound of Interest

Compound Name: 3-0-Benzyl Estradiol-d3
Cat. No.: B15555521
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical specifications found in a
Certificate of Analysis (CoA) for the isotopically labeled steroid, 3-O-Benzyl Estradiol-d3. Due
to the protected hydroxyl group and deuterium labeling, this compound is valuable in various
research applications, including mass spectrometry-based assays and metabolic studies. This
document outlines the key quality control parameters, analytical methodologies used for their
determination, and relevant biological pathways.

Core Specifications

The following table summarizes the typical physical, chemical, and analytical specifications for
3-0O-Benzyl Estradiol-d3. These values are compiled from publicly available data and
represent common quality control benchmarks for this research-grade material.
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Parameter

Specification

Typical Analytical Method

Identification

IUPAC Name

(8R,9S,13S,14S,17R)-16,16,1
7-trideuterio-13-methyl-3-
(phenylmethoxy)-6,7,8,9,11,12
,14,15-
octahydrocyclopenta[a]phenan
thren-17-ol[1]

Spectroscopic Analysis

CAS Number

Not consistently available for
the deuterated version. The
unlabeled 17a-epimer is
23880-59-3.[2]

Data Verification

Physical Properties

Elemental Analysis, Mass

Molecular Formula C25H27D302[3]
Spectrometry
Molecular Weight 365.52 g/mol [3] Mass Spectrometry
Appearance White to off-white solid Visual Inspection
Purity
) High-Performance Liquid
Purity (HPLC) >98%

Chromatography (HPLC)

Isotopic Purity (ds)

>98 atom % D

Mass Spectrometry

Chemical Properties

Solubility

Soluble in DMSO, Methanaol,
Ethanol

Solubility Testing

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the quality of 3-O-Benzyl
Estradiol-d3. Below are representative protocols for the key analytical tests cited in a CoA.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is used to assess the chemical purity of the compound and to identify and quantify
any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um particle size) is
commonly used for steroid analysis.

o Mobile Phase: A gradient mixture of acetonitrile and water is a typical mobile phase. The
specific gradient will be optimized to ensure good separation of the main peak from any
impurities.

o Flow Rate: Approximately 1.0 mL/min.

o Detection: UV detection at a wavelength of 280 nm, corresponding to the absorbance of the
phenolic ring system.

e Procedure: A solution of 3-O-Benzyl Estradiol-d3 is prepared in the mobile phase and
injected into the HPLC system. The retention time of the main peak is recorded. Purity is
calculated based on the area of the main peak relative to the total area of all peaks in the
chromatogram.

Identity and Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is a definitive technique for confirming the molecular weight and assessing
the isotopic enrichment of the deuterated compound.

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled to an appropriate ionization source (e.g., Electrospray
lonization - ESI).

e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) of the molecular ion is determined. The observed molecular weight should
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correspond to the calculated molecular weight of C2sH27D302. The isotopic distribution is
analyzed to confirm the presence and enrichment of the three deuterium atoms.

Structural Confirmation by Nuclear Magnetic Resonance
(*H-NMR) Spectroscopy

1H-NMR spectroscopy is used to confirm the chemical structure of the molecule.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: A deuterated solvent in which the compound is soluble, such as deuterochloroform
(CDCIs) or dimethyl sulfoxide-de (DMSO-ds).

e Procedure: A solution of the sample is prepared and placed in the NMR spectrometer. The
resulting spectrum will show characteristic peaks corresponding to the different protons in
the molecule. The absence of a signal for the protons at the C16 and C17 positions, along

with the expected signals for the benzyl group and the rest of the steroid core, confirms the
structure and deuteration sites.

Visualizations
Estradiol Metabolism Pathway

The following diagram illustrates the major metabolic pathways of estradiol in the liver.
Understanding these pathways is crucial for researchers using 3-O-Benzyl Estradiol-d3 in
metabolic studies, as the benzyl group would first need to be cleaved for the estradiol-d3 to
enter these metabolic routes. The major oxidative routes involve hydroxylation by cytochrome
P450 enzymes, followed by methylation or conjugation for excretion.[4]
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Estradiol Metabolism Pathway
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Certificate of Analysis Experimental Workflow

The generation of a Certificate of Analysis is a systematic process that ensures the quality and
compliance of a chemical standard.[5][6] This workflow outlines the key stages from batch

production to the final release of the CoA.
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Certificate of Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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